2009-24-7

Xanthotoxol

In Stock

• CAS RN:
• 2009-24-7

• Formula:
• C11H6O4

• InChI:
• InChI=1S/C11H6O4/c12-8-2-1-6-5-7-3-4-14-10(7)9(13)11(6)15-8/h1-5,13H

• InChIKey:
• OC1=C(OC=C2)C2=CC(C=C3)=C1OC3=O

• Xanthotoxol is a coumarin and a major component in C. monnieri that has diverse biological activities. It inhibits proliferation of HeLa and HepG2 cells in vitro (IC50s = 23.59 and 15.57 μM, respectively). Xanthotoxol increases histamine release from mast cells and decreases secretion of TNF-α, IL-4, and IL-1β from RBL-2H3 cells induced by DNP-human serum albumin (DNP-HSA). It is nematocidal against M. incognita (IC50 = 68 mg/L). In vivo, xanthotoxol inhibits predatory mouse and rat killing behavior in dogs and cats when administered at doses ranging from 3 to 100 mg/kg and 5 to 20 mg/kg, respectively. It reduces amphetamine-induced hypermobility in mice and hamsters. Xanthotoxol (5 and 10 mg/kg) reduces brain edema, neutrophil infiltration, blood-brain barrier disruption, production of IL-1β, TNF-α, IL-8, and nitric oxide (NO), and levels of intercellular adhesion molec...

6-(2-fluorobenzyl)-4-methyl-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

• CAS RN:
• 942009-24-7

• Formula:
• C20H17FN4O

• InChI:
• InChI=1S/C20H17FN4O/c1-13-7-3-6-10-18(13)25-19-16(11-22-25)14(2)23-24(20(19)26)12-15-8-4-5-9-17(15)21/h3-11H,12H2,1-2H3

• InChIKey:
• JFXARPKYXLKONW-UHFFFAOYSA-N

• 6-(2-fluorobenzyl)-4-methyl-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a useful research compound. Its molecular formula is C20H17FN4O and its molecular weight is 348.4 g/mol. The purity is usually 95%.